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Compound of Interest

Compound Name: (+/-)-Enterolactone-13c3

Cat. No.: B15287541 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and regulatory

compliance. This guide provides essential, step-by-step procedures for the safe disposal of

(+/-)-Enterolactone-13c3, a stable isotope-labeled compound.

I. Understanding the Compound: Safety and Hazard
Profile
While a specific Safety Data Sheet (SDS) for (+/-)-Enterolactone-13c3 is not readily available,

the disposal procedures should be based on the known hazards of the parent compound, (+/-)-

Enterolactone, and the general guidelines for stable isotopically labeled compounds.

Key Hazard Information for (+/-)-Enterolactone:

Irritant: Causes skin, eye, and respiratory tract irritation.[1][2]

Toxicity: Classified as a D2B toxic material under WHMIS (Workplace Hazardous Materials

Information System).[3]

Personal Protective Equipment (PPE): When handling the compound, it is crucial to use

appropriate PPE, including gloves, safety glasses with side-shields, and a dust mask (such

as a NIOSH-approved N95).[3]
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The carbon-13 isotope in (+/-)-Enterolactone-13c3 is a stable, non-radioactive isotope.

Therefore, no special precautions for radioactivity are necessary. The disposal of compounds

containing stable isotopes should follow the same procedures as for the unlabeled material.[4]

[5]

II. Quantitative Data Summary
The following table summarizes key quantitative data for the parent compound, (+/-)-

Enterolactone.

Property Value Source

CAS Number 78473-71-9 [1][6]

Molecular Formula C₁₈H₁₈O₄ [6][7]

Molecular Weight 298.33 g/mol [6]

Melting Point 141-143°C [6]

Boiling Point 561.4 ± 25.0 °C at 760 mmHg [6]

Flash Point 209.0 ± 16.7 °C [6]

Solubility in DMSO and

Dimethyl Formamide
Approximately 30 mg/ml [7]

III. Step-by-Step Disposal Protocol
The recommended procedure for the disposal of (+/-)-Enterolactone-13c3 is to treat it as a

chemical waste product and engage a licensed professional waste disposal service.

Experimental Protocol: Chemical Waste Disposal

Containerization:

Keep the (+/-)-Enterolactone-13c3 waste in its original container if possible, or in a

suitable, clearly labeled, and sealed container.

Do not mix with other waste streams.[8]
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For solid waste, sweep up and shovel, avoiding dust creation, and place in a closed

container.[3]

Labeling:

Clearly label the waste container with the chemical name: "(+/-)-Enterolactone-13c3".

Include any known hazard symbols (e.g., irritant).

Storage:

Store the waste container in a designated, well-ventilated chemical waste storage area,

away from incompatible materials.

Professional Disposal:

Arrange for collection by a licensed professional waste disposal company.[3]

Provide the waste disposal company with all available safety information, including the

SDS for the parent compound, (+/-)-Enterolactone.

Contaminated Material Disposal:

Dispose of any contaminated materials, such as gloves, weighing papers, or pipette tips,

as chemical waste in the same manner as the compound itself.

Contaminated packaging should be disposed of as the unused product.[3]

IV. Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of (+/-)-
Enterolactone-13c3.
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Caption: Workflow for the proper disposal of (+/-)-Enterolactone-13c3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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